(2E)-2-(2-hydroxy-3,5-diiodobenzylidene)hydrazinecarboximidamide

• IUPAC Name: 2-[(E)-(2-hydroxy-3,5-diiodophenyl)methylideneamino]guanidine
• InChI: InChI=1S/C8H8I2N4O/c9-5-1-4(3-13-14-8(11)12)7(15)6(10)2-5/h1-3,15H,(H4,11,12,14)/b13-3+
• InChI Key: CJFFYQOSVYRZGO-QLKAYGNNSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C=NN=C(N)N)O)I)I
• Isomeric SMILES: C1=C(C=C(C(=C1/C=N/N=C(N)N)O)I)I
• Molecular Formula: C8H8I2N4O
• Molecular Weight: 429.98 g/mol

Description

(2E)-2-(2-hydroxy-3,5-diiodobenzylidene)hydrazinecarboximidamide, also known as HIHC, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to have interesting properties that make it useful in various fields of research.

Scientific Research Applications

Chemical Synthesis and Characterization

• N,N'-di(2-hydroxybenzylidene)hydrazine has been synthesized and characterized using X-ray crystallography, revealing its planar structure and intramolecular hydrogen bonding interactions (Saeed, Rashid, & Mohamed, 2017).
• Synthesis of various hydrazine derivatives, including hydroxybenzylidene hydrazines, has been documented for their free radical scavenging activity (Šeršen et al., 2017).

Metal Ion Sensing

• Bis(2-hydroxybenzylidene)-[1,1'-biphenyl]-2,2'-dicarbohydrazide has been used as a fluorescent chemosensor for detecting metal ions such as Al3+ and Zn2+ (Hoque et al., 2022).

Corrosion Inhibition

• Thiosemicarbazone derivatives, including (E)-2-(2-hydroxybenzylidene) hydrazinecarbothioamide, have been studied for their corrosion inhibition effects on metals like aluminum alloy in saline environments (Prakashaiah et al., 2018).

Enzyme Inhibition

• Certain hydrazine analogs, including (3-hydroxybenzyl)hydrazine, have been identified as inhibitors of enzymes like γ-aminobutyric acid aminotransferase (Lightcap & Silverman, 1996).

Antimicrobial and Antioxidant Activities

• Novel 1,3,4-thiadiazole-based molecules, synthesized from derivatives of hydrazinecarbodithioate, have been evaluated for their antimicrobial activities against various pathogens and for their antioxidant properties (Shehadi et al., 2022).

Material Science

• Aromatic hydrazide derivatives have been explored for their use in corrosion inhibition of materials like mild steel in acidic environments (Kumari, Shetty, & Rao, 2017).

Biomedical Research

• Schiff base ligands derived from hydrazone, including (E)-2-(2-hydroxybenzylidene)hydrazine-1-carboxamide, have been synthesized and evaluated for their anticancer and antibacterial activities (Fekri et al., 2019).